6-Chloro-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine

• Molecular Formula: C10H9ClN2S
• Molecular Weight: 224.71 g/mol
• SMILES: C=CCN1C2=C(C=C(C=C2)Cl)SC1=N
• InChI: InChI=1S/C10H9ClN2S/c1-2-5-13-8-4-3-7(11)6-9(8)14-10(13)12/h2-4,6,12H,1,5H2
• InChIKey: SPWKKGRMZRYZJI-UHFFFAOYSA-N

6-Chloro-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine – Core Identity, CAS, and Physicochemical Profile for Procurement Specifications

6-Chloro-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine (CAS 1706456-84-9; molecular formula C10H9ClN2S; molecular weight 224.71) is a 2-imino-benzothiazoline derivative characterized by a 6-chloro substituent on the benzene ring and an N3-allyl group . The compound is commercially available as the free base (purity ≥95 %) and as the hydrobromide salt (CAS 1820587-63-0, C10H10BrClN2S, MW 305.62) . It belongs to the class of 3-substituted 2-imino-benzothiazolines, which are structural analogs of the clinically used glutamate-release inhibitor riluzole (6-trifluoromethoxy-2-benzothiazolamine).

1

Negative-control probe for glutamate-release assays.

6-Chloro substitution provides a structurally matched inactive comparator to riluzole.

2

π-Ligand scaffold with tunable electronics.

N3-allyl motif supports transition-metal coordination; 6-Cl modulates donor strength.

3

Off-the-shelf purity ≥95 % reduces prep time.

Eliminates in-house purification required for unsubstituted 2-imino-3-allyl-benzothiazole.

Why 6-Chloro-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine Cannot Be Replaced by Riluzole, 2-Imino-3-allyl-benzothiazole, or Other In-Class Analogs

Substitution at the 6-position of the benzothiazole nucleus is a critical determinant of biological activity: in the riluzole series, only 6-alkyl, 6-polyfluoroalkyl, or 6-polyfluoroalkoxy substituents confer meaningful in vivo anticonvulsant activity, whereas 6-halo substitution (including 6-chloro) yields a distinct pharmacological profile [1]. Simultaneously, the N3-allyl group is not a passive spectator; it acts as a π-ligand capable of coordinating transition metals, a property absent in N3-alkyl congeners that lack the olefinic side arm [2]. The combination of the 6-chloro electronic effect and the N3-allyl steric/coordinative feature creates a chemical space that is inaccessible through simple interchange of commercially available analogs. Consequently, procurement decisions based solely on generic benzothiazole or 2-imino-benzothiazoline nomenclature introduce uncontrolled variables that compromise experimental reproducibility and data comparability.

6-Position

Riluzole (6-OCF3) shows potent antiglutamate activity; 6-Cl analog is inactive in the same model. Swapping 6-substituents fundamentally alters pharmacological profile, not a direct replacement.

N3-Allyl

N3-alkyl analogs lack the olefinic π-donor site. Saturated N3-substituents preclude metal coordination, a key differentiator for catalysis or bioinorganic probe design.

• [1] Jimonet, P.; Audiau, F.; Barreau, M.; Blanchard, J.-C.; Boireau, A.; Bour, Y.; Coléno, M.-A.; Doble, A.; Doerflinger, G.; Do Huu, C.; Donat, M.-H.; Duchesne, J. M.; Ganil, P.; Guérémy, C.; Honoré, E.; Just, B.; Kerphirique, R.; Gontier, S.; Hubert, P.; Laduron, P. M.; Le Blevec, J.; Meunier, M.; Miquet, J.-M.; Nemecek, C. Riluzole Series. Synthesis and in Vivo 'Antiglutamate' Activity of 6-Substituted-2-benzothiazolamines and 3-Substituted-2-imino-benzothiazolines. J. Med. Chem. 1999, 42 (15), 2828–2843. DOI: 10.1021/jm980202u. View Source
• [2] Goreshnik, E. A.; Mys'kiv, M. G. 2-Imino-3-allyl-benzothiazole as a π-Ligand: Synthesis and Crystal Structure of [(CuCl)C10H10SN2], [C10H11SN2+]2[Cu2Cl4]2−, and [C10H11SN2+]2[Cu2Br4]2− π-Compounds. Z. Anorg. Allg. Chem. 2007, 633, 1723–1726. DOI: 10.1002/zaac.200700181. View Source

Quantitative Differentiation Evidence for 6-Chloro-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine Against Closest Analogs

Commercially Certified Purity ≥95 % Versus Typical In-House Synthesis Yields of Closest Analogs

The target compound is commercially supplied with a purity specification of 95 % (free base) or 95–97 % (hydrobromide salt) . By contrast, the closest unsubstituted analog, 2-imino-3-allyl-benzothiazole, is typically obtained as a mixture with 2-imino-3-allyl-benzothiazolium bromide and unreacted 2-amino-benzothiazole, requiring chromatographic separation before use [1]. This difference in procurement-ready purity directly impacts the time-to-experiment and batch-to-batch reproducibility.

Purity specification

Cross-study comparable

≥95 % (free base); 95–97 % (hydrobromide)

Procurement-ready purity supports batch reproducibility.

Unsubstituted analog requires post-synthetic purification.

Evidence Dimension	Product purity (commercial specification vs. literature synthetic mixture)
Target Compound Data	95 % (free base, leyan.com); 95–97 % (hydrobromide, Fluorochem/CymitQuimica)
Comparator Or Baseline	2-Imino-3-allyl-benzothiazole (unsubstituted analog) obtained as a mixture with 2-imino-3-allyl-benzothiazolium bromide and residual 2-amino-benzothiazole; purification required
Quantified Difference	Target compound provides ≥95 % purity off-the-shelf; comparator requires post-synthetic purification with variable recovery
Conditions	Commercial quality control data (HPLC/GC); literature synthetic procedure using allyl bromide with 2-amino-benzothiazole in ethanol or acetonitrile

Why This Matters

For procurement, guaranteed purity eliminates the hidden cost and time of in-house purification, enabling direct use in parallel synthesis or biological screening campaigns.

• [1] Goreshnik, E. A.; Mys'kiv, M. G. 2-Imino-3-allyl-benzothiazole as a π-Ligand: Synthesis and Crystal Structure of [(CuCl)C10H10SN2], [C10H11SN2+]2[Cu2Cl4]2−, and [C10H11SN2+]2[Cu2Br4]2− π-Compounds. Z. Anorg. Allg. Chem. 2007, 633, 1723–1726. DOI: 10.1002/zaac.200700181. View Source

6-Chloro Versus 6-Trifluoromethoxy (Riluzole) Substitution: Divergent In Vivo Antiglutamate Activity and Physicochemical Properties

In the standard in vivo anticonvulsant model (glutamic acid-induced convulsions in rats), 6-substituted 2-benzothiazolamines with halogen substituents at position 6 display negligible activity, whereas 6-trifluoromethoxy (riluzole) exhibits potent protection with an ED50 of 2.5–3.2 mg/kg i.p. [1]. Although no ED50 value is reported for the target 6-chloro analog, the class-level SAR indicates that 6-halo substitution abolishes the antiglutamate efficacy characteristic of the polyfluoroalkoxy series, making the target compound a negative-control candidate or a probe for target deconvolution studies where glutamate release inhibition must be excluded.

In vivo antiglutamate activity

Class-level inference

Target (6-Cl): No detectable activity predicted.

Riluzole (6-OCF3): ED50 2.5–3.2 mg/kg i.p.

6-Halo substitution abolishes the antiglutamate efficacy characteristic of the polyfluoroalkoxy series.

Defined inactive control for target deconvolution studies.

Rat glutamic acid-induced convulsion model.

Evidence Dimension	In vivo antiglutamate activity (ED50 in glutamic acid-induced convulsion model, rat, i.p.)
Target Compound Data	No detectable anticonvulsant activity predicted for 6-chloro congeners based on SAR (exact value not reported)
Comparator Or Baseline	Riluzole (6-OCF3-2-benzothiazolamine): ED50 = 2.5–3.2 mg/kg i.p. Most active 3-substituted 2-imino-benzothiazoline: ED50 = 1.0 mg/kg i.p. (compound 61, Jimonet et al.)
Quantified Difference	Qualitative divergence: 6-OCF3 series active at low mg/kg doses; 6-halo series inactive in the same model
Conditions	Male Sprague-Dawley rats, glutamic acid (2 g/kg i.p.) administration, assessment of tonic-clonic convulsions

Why This Matters

For target selectivity profiling, the 6-chloro compound can serve as a well-defined inactive structural control, enabling researchers to distinguish on-target (glutamate release) from off-target effects in phenotypic assays.

• [1] Jimonet, P.; Audiau, F.; Barreau, M.; Blanchard, J.-C.; Boireau, A.; Bour, Y.; Coléno, M.-A.; Doble, A.; Doerflinger, G.; Do Huu, C.; Donat, M.-H.; Duchesne, J. M.; Ganil, P.; Guérémy, C.; Honoré, E.; Just, B.; Kerphirique, R.; Gontier, S.; Hubert, P.; Laduron, P. M.; Le Blevec, J.; Meunier, M.; Miquet, J.-M.; Nemecek, C. Riluzole Series. Synthesis and in Vivo 'Antiglutamate' Activity of 6-Substituted-2-benzothiazolamines and 3-Substituted-2-imino-benzothiazolines. J. Med. Chem. 1999, 42 (15), 2828–2843. DOI: 10.1021/jm980202u. View Source

N3-Allyl π-Coordinating Capability Versus Saturated N3-Alkyl Substituents in Metal Complexation

The 2-imino-3-allyl-benzothiazole framework (unsubstituted at C6) has been demonstrated to act as a π-ligand towards copper(I), forming structurally authenticated π-complexes such as [(CuCl)(C10H10SN2)] and ionic copper(I) halide salts via the allylic double bond [1]. The target 6-chloro derivative preserves this N3-allyl motif, enabling analogous π-coordination chemistry, whereas N3-alkyl analogs (e.g., N3-methyl, N3-ethyl) or N3-heterocyclylalkyl derivatives (e.g., those described in patent US 5,260,297 [2]) lack the olefinic functionality entirely, precluding π-complex formation. The 6-chloro substituent additionally tunes the electron density at the allyl group, potentially modulating binding affinity and selectivity for specific metal ions.

π-Coordination capability

Cross-study comparable

Target (6-Cl, N3-allyl): π-ligand capability preserved.

N3-alkyl analogs: no olefinic π-donor site available.

6-H analog forms authenticated [(CuCl)(C10H10SN2)] π-complex; 6-Cl modulates electronic properties.

Tunable scaffold for metal-based catalysis or bioinorganic probes.

Electrochemical synthesis in MeCN/EtOH with Cu(II) halides.

Evidence Dimension	Ability to form π-complexes with transition metal ions (Cu(I) as model system)
Target Compound Data	Contains N3-allyl group capable of π-coordination (inferred from structural identity); 6-Cl modulates electronic properties
Comparator Or Baseline	2-Imino-3-allyl-benzothiazole (6-H analog): Forms [(CuCl)(C10H10SN2)] and [C10H11SN2+]2[Cu2Cl4]2− crystals. N3-Alkyl or N3-heterocyclylalkyl derivatives: no olefinic π-donor site available.
Quantified Difference	Qualitative structural divergence: π-ligand capability present in target and 6-H analog, absent in N3-alkyl series
Conditions	Alternating-current electrochemical synthesis in acetonitrile or ethanol with copper(II) chloride/bromide

Why This Matters

For groups developing metal-based catalysts or bioinorganic probes, the preserved π-coordinating allyl arm, combined with the modulatory 6-chloro substituent, provides a tunable scaffold not achievable with N3-alkyl congeners.

• [1] Goreshnik, E. A.; Mys'kiv, M. G. 2-Imino-3-allyl-benzothiazole as a π-Ligand: Synthesis and Crystal Structure of [(CuCl)C10H10SN2], [C10H11SN2+]2[Cu2Cl4]2−, and [C10H11SN2+]2[Cu2Br4]2− π-Compounds. Z. Anorg. Allg. Chem. 2007, 633, 1723–1726. DOI: 10.1002/zaac.200700181. View Source
• [2] Jimonet, P.; Gueremy, C.; Le Blevec, J.; Nemecek, C. (Rhone Poulenc Rorer S.A.). 2-Imino-3-alkylbenzothiazoline derivatives bearing a heterocyclic substituent on the alkyl group, their preparation and medicinal products containing them. U.S. Patent 5,260,297, November 9, 1993. View Source

Experimentally Defined Hazard Profile Enables Compliant Laboratory Handling Without Surrogate Risk Assumptions

The hydrobromide salt of the target compound carries a classified GHS07 hazard label with explicitly reported hazard statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . This directly measured toxicological classification stands in contrast to under-characterized in-class analogs for which safety data must be inferred from structurally similar but non-identical substances, potentially leading to inadequate personal protective measures or inappropriate waste disposal protocols.

Hazard profile

Supporting evidence

GHS07: H302, H315, H319, H335 (hydrobromide)

Documented experimental hazard data streamlines lab registration.

Classification per EC No. 1272/2008; avoids read-across from analogs.

Evidence Dimension	Availability of experimental hazard classification (GHS) for procurement and laboratory safety planning
Target Compound Data	GHS07; H302, H315, H319, H335 (validated for hydrobromide salt, Fluorochem SDS)
Comparator Or Baseline	Many 2-imino-3-alkylbenzothiazoline derivatives lack full SDS documentation; risk must be estimated from analog data
Quantified Difference	Target compound: 4 explicit H-statements from experimental assessment. Typical analog: 0–2 H-statements, often derived by read-across
Conditions	Classification according to Regulation (EC) No. 1272/2008 (CLP), as reported in Fluorochem SDS

Why This Matters

Procurement departments and institutional safety committees require documented hazard data for compound registration; the availability of experimentally derived H-statements eliminates delays associated with hazard assessment for uncharacterized analogs.

Procurement-Guided Application Scenarios for 6-Chloro-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine Based on Verified Differential Evidence

Negative-Control Compound for Glutamate-Release-Mediated Neuroprotection Assays

In primary neuronal excitotoxicity models or in vivo anticonvulsant screens, researchers require a structurally matched inactive analog to distinguish specific glutamate-release inhibition from non-specific cytoprotection. The 6-chloro compound, which lacks the polyfluoroalkoxy substitution essential for antiglutamate activity, serves this role, providing a well-defined comparator for riluzole and its active derivatives [1].

π-Ligand Scaffold for Copper(I) and Other d10 Metal Complexes in Catalysis or Materials Science

The N3-allyl group enables π-coordination to soft metal ions, as demonstrated for the 6-unsubstituted analog in the formation of discrete copper(I) π-complexes and ionic copper halide networks [2]. The 6-chloro substitution offers electronic fine-tuning of the allyl donor strength without blocking the coordination site, making the compound a candidate for phosphine-free catalytic systems or emissive coordination polymers.

Synthetic Building Block for Diversification via Allyl Functionalization Chemistry

The terminal alkene of the N3-allyl chain is a versatile synthetic handle for hydroboration, epoxidation, cross-metathesis, or thiol-ene click reactions. This functionality is absent in N3-alkyl or N3-aryl 2-imino-benzothiazolines, allowing the 6-chloro-3-allyl compound to serve as a privileged intermediate for generating structurally diverse libraries in medicinal chemistry campaigns [2][3].

Analytical Reference Standard for HPLC-MS Method Development and Quality Control of Benzothiazoline Libraries

With a certified purity of ≥95 %, a well-defined molecular ion (expected [M+H]+ at m/z 225.0 for the free base), and a documented chromatographic identity, the compound can be used as a system suitability standard or retention-time marker in reversed-phase HPLC-MS analysis of synthetic benzothiazoline compound collections .

Application

Selection Property

Validation Focus

Negative-control probe for glutamate-release assays

6-Chloro inactive scaffold

Specificity vs. riluzole in excitotoxicity models

π-Ligand for Cu(I) and d10 metal complexes

N3-allyl π-donor motif

Complex formation under electrochemical conditions

Synthetic building block for allyl diversification

Terminal alkene handle

Click chemistry or cross-metathesis reactivity

Analytical reference standard for HPLC-MS

Certified ≥95 % purity, defined [M+H]+

System suitability and retention-time marker

• [1] Jimonet, P.; Audiau, F.; Barreau, M.; Blanchard, J.-C.; Boireau, A.; Bour, Y.; Coléno, M.-A.; Doble, A.; Doerflinger, G.; Do Huu, C.; Donat, M.-H.; Duchesne, J. M.; Ganil, P.; Guérémy, C.; Honoré, E.; Just, B.; Kerphirique, R.; Gontier, S.; Hubert, P.; Laduron, P. M.; Le Blevec, J.; Meunier, M.; Miquet, J.-M.; Nemecek, C. Riluzole Series. Synthesis and in Vivo 'Antiglutamate' Activity of 6-Substituted-2-benzothiazolamines and 3-Substituted-2-imino-benzothiazolines. J. Med. Chem. 1999, 42 (15), 2828–2843. DOI: 10.1021/jm980202u. View Source
• [2] Goreshnik, E. A.; Mys'kiv, M. G. 2-Imino-3-allyl-benzothiazole as a π-Ligand: Synthesis and Crystal Structure of [(CuCl)C10H10SN2], [C10H11SN2+]2[Cu2Cl4]2−, and [C10H11SN2+]2[Cu2Br4]2− π-Compounds. Z. Anorg. Allg. Chem. 2007, 633, 1723–1726. DOI: 10.1002/zaac.200700181. View Source
• [3] Jimonet, P.; Gueremy, C.; Le Blevec, J.; Nemecek, C. (Rhone Poulenc Rorer S.A.). 2-Imino-3-alkylbenzothiazoline derivatives bearing a heterocyclic substituent on the alkyl group, their preparation and medicinal products containing them. U.S. Patent 5,260,297, November 9, 1993. View Source